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Compound of Interest

Compound Name: Daturametelin |

Cat. No.: B1162029

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the preliminary in vitro studies on the
mechanism of action of Daturametelin I, a withanolide isolated from Datura metel. The
information presented herein is intended to serve as a technical guide, summarizing cytotoxic
and anti-inflammatory activities, outlining key experimental protocols, and visualizing implicated
signaling pathways.

Core Findings: Cytotoxicity and Anti-inflammatory
Potential

Daturametelin I, and its aglycone form withametelin, have demonstrated significant biological
activity in preclinical studies. The primary areas of investigation have been focused on its
cytotoxic effects against various cancer cell lines and its potential as an anti-inflammatory
agent.

Quantitative Data Summary

The following tables summarize the available quantitative data from preliminary studies on
withametelins, including Daturametelin | and its closely related analogue, withametelin.

Table 1: Cytotoxicity of Withametelins Against Various Cancer Cell Lines[1]
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Compound Cell Line Cancer Type IC50 (pM)
Withametelin DuU145 Prostate Cancer 7.67 £ 0.54[2]
Withametelin PC3 Prostate Cancer 7.85+0.52
Withametelin HCT-116 Colon Cancer 0.719 £ 0.12[3]
Withametelins (I, K, L, )
N) K562 Leukemia 0.05 - 3.5[4]
Withametelins (1, K, L, )
N) BGC-823 Gastric Cancer 0.05 - 3.5[4]
Withametelins (I, K, L,

A549 Lung Cancer 0.05 - 3.5[4]

N)

Withametelin

Normal Lymphocytes -

33.55 + 1.31[2]

Table 2: Anti-inflammatory Activity of Withanolides from Datura metel

Compound Assay Cell Line IC50 (pM) Reference
) Nitric Oxide (NO)
Daturmetelide A ] RAW 264.7 13.74 [5]
Production
_ Nitric Oxide (NO)
Daturmetelide G ) RAW 264.7 13.92 [5]
Production
Daturafoliside A Nitrite Production = RAW 264.7 20.9 [61[7]
Daturafoliside B Nitrite Production  RAW 264.7 17.7 [6][7]
Baimantuoluosid o )
B Nitrite Production  RAW 264.7 17.8 [61[7]
e
12-
deoxywithastram  Nitrite Production RAW 264.7 18.4 [61[7]
onolide

Implicated Signaling Pathways
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Preliminary evidence suggests that the biological activities of Daturametelin | and related
withanolides are mediated through the modulation of key cellular signaling pathways, primarily
the NF-kB and potentially the JAK/STAT pathways.

NF-kB Signaling Pathway

Studies on withanolides isolated from Datura metel have indicated an inhibitory effect on the
NF-kB signaling pathway. This pathway is a critical regulator of inflammatory responses and
cell survival. Inhibition of this pathway by Daturametelin I could explain its observed anti-
inflammatory and pro-apoptotic effects.
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Caption: Proposed inhibition of the NF-kB signaling pathway by Daturametelin 1.

JAKISTAT Signaling Pathway

The JAK/STAT pathway is another crucial signaling cascade involved in inflammation,
immunity, and cell proliferation. While direct evidence for Daturametelin | is pending, other

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1162029?utm_src=pdf-body-img
https://www.benchchem.com/product/b1162029?utm_src=pdf-body
https://www.benchchem.com/product/b1162029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

natural compounds with similar structures have been shown to modulate this pathway. This
presents a plausible avenue for the anti-inflammatory and anti-cancer effects of Daturametelin
I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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